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Abstract
Acryloxymethyltrimethylsilane is a bifunctional organosilicon monomer possessing both a

reactive acrylate group and a stable trimethylsilyl moiety. This unique combination of

functionalities makes it a valuable building block in polymer chemistry for the synthesis of

advanced materials with tailored properties. This technical guide provides a comprehensive

overview of the chemical and physical properties, molecular structure, synthesis, and reactivity

of Acryloxymethyltrimethylsilane. It is intended for researchers, scientists, and drug

development professionals who are interested in leveraging the unique characteristics of

silicon-containing polymers in their respective fields. This document delves into the

spectroscopic characterization of the molecule, outlines a detailed synthetic protocol, and

explores its polymerization behavior, offering field-proven insights into its potential applications.

Introduction: The Strategic Integration of Silicon in
Polymer Chemistry
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The incorporation of silicon into organic polymers has led to a new class of materials with

enhanced thermal stability, chemical resistance, and unique surface properties.

Acryloxymethyltrimethylsilane, with the CAS number 67186-35-0, is a key monomer in this

domain.[1][2][3] Its structure features a polymerizable acrylate group, susceptible to free-radical

polymerization, and a bulky, hydrophobic trimethylsilyl group. This architecture allows for the

creation of polymers that combine the flexibility and processability of traditional acrylics with the

desirable attributes of silicones. Understanding the fundamental chemical properties and

reactivity of this monomer is crucial for designing and synthesizing novel polymers for a wide

range of applications, from advanced coatings to biomedical devices.[4][5][6][7]

Molecular Structure and Chemical Properties
The molecular structure of Acryloxymethyltrimethylsilane is fundamental to its chemical

behavior. The molecule consists of a trimethylsilyl group linked to an acrylate moiety via a

methylene bridge.

Caption: Chemical structure of Acryloxymethyltrimethylsilane.

The presence of the silicon atom and the ester linkage influences the molecule's polarity and

intermolecular forces. The trimethylsilyl group is nonpolar and contributes to the compound's

hydrophobicity, while the acrylate ester group introduces a degree of polarity.

Table 1: Physicochemical Properties of Acryloxymethyltrimethylsilane

Property Value Source

CAS Number 67186-35-0 [1][2][3]

Molecular Formula C₇H₁₄O₂Si [1][2]

Molecular Weight 158.27 g/mol [2]

Melting Point < 0 °C [8]

Refractive Index (n²⁰/D) 1.4248 [8]
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Spectroscopic Characterization: Elucidating the
Molecular Fingerprint
Spectroscopic techniques are essential for confirming the structure and purity of

Acryloxymethyltrimethylsilane. Below is a summary of the expected spectroscopic data

based on its chemical structure and analysis of similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the chemical environment of the

hydrogen and carbon atoms within the molecule.

¹H NMR Spectroscopy (Predicted):

~0.1 ppm (s, 9H): The nine equivalent protons of the trimethylsilyl (-Si(CH₃)₃) group are

expected to appear as a sharp singlet in the upfield region due to the electropositive nature

of silicon.

~3.7 ppm (s, 2H): The two protons of the methylene bridge (-O-CH₂-Si-) would likely appear

as a singlet.

~5.8-6.4 ppm (m, 3H): The three protons of the vinyl group (-CH=CH₂) will show complex

splitting patterns (multiplets) in the downfield region characteristic of acrylate moieties.

¹³C NMR Spectroscopy (Predicted):

~-2.0 ppm: The carbon atoms of the trimethylsilyl groups.

~60 ppm: The methylene bridge carbon.

~128 ppm and ~130 ppm: The two sp² hybridized carbons of the vinyl group.

~166 ppm: The carbonyl carbon of the ester group.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule.
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Table 2: Predicted Major IR Absorption Bands for Acryloxymethyltrimethylsilane

Wavenumber (cm⁻¹) Bond Vibration Functional Group

~2960-2850 C-H stretch Trimethylsilyl and Methylene

~1725 C=O stretch Acrylate Ester

~1635 C=C stretch Vinyl Group

~1250 Si-C stretch Trimethylsilyl

~1180 C-O stretch Ester

~840 Si-C bend Trimethylsilyl

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.

Expected Fragmentation Pattern:

Molecular Ion (M⁺): A peak corresponding to the molecular weight (158.27 m/z) may be

observed.

Major Fragments: Common fragmentation pathways would involve the loss of a methyl group

from the trimethylsilyl moiety (M-15), and cleavage at the ester group, leading to

characteristic fragments.

Synthesis of Acryloxymethyltrimethylsilane: A Step-
by-Step Protocol
The synthesis of Acryloxymethyltrimethylsilane can be achieved through the esterification of

trimethylsilylmethanol with acryloyl chloride. This method is efficient and allows for good control

over the reaction conditions.
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Caption: General workflow for the synthesis of Acryloxymethyltrimethylsilane.

Detailed Experimental Protocol
Materials:

Trimethylsilylmethanol

Acryloyl chloride[9][10][11][12]

Triethylamine (or other non-nucleophilic base)

Anhydrous diethyl ether (or other suitable aprotic solvent)

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate

Polymerization inhibitor (e.g., hydroquinone)

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet is charged with trimethylsilylmethanol (1.0 eq),

triethylamine (1.1 eq), a small amount of a polymerization inhibitor, and anhydrous diethyl

ether.
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Acylation: The reaction mixture is cooled to 0 °C in an ice bath. Acryloyl chloride (1.05 eq)

dissolved in anhydrous diethyl ether is added dropwise from the dropping funnel over a

period of 30-60 minutes, ensuring the temperature remains below 5 °C.

Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm

to room temperature and stirred for an additional 2-4 hours. The progress of the reaction can

be monitored by thin-layer chromatography (TLC).

Workup: The reaction is quenched by the slow addition of water. The organic layer is

separated, and the aqueous layer is extracted with diethyl ether. The combined organic

layers are washed successively with saturated aqueous sodium bicarbonate solution, water,

and brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product is then purified by vacuum

distillation to yield pure Acryloxymethyltrimethylsilane.

Reactivity and Polymerization
The reactivity of Acryloxymethyltrimethylsilane is dominated by the acrylate functionality,

which readily undergoes free-radical polymerization. The presence of the trimethylsilyl group

can influence the polymerization kinetics and the properties of the resulting polymer.

Free-Radical Polymerization
Acryloxymethyltrimethylsilane can be polymerized using standard free-radical initiators,

such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), in bulk or in solution.[13][14]

[15][16][17] The polymerization proceeds via a chain-growth mechanism involving initiation,

propagation, and termination steps.

Initiator Radical (R•) MonomerInitiation Propagating Chain
Propagation

Termination

Polymer
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Caption: General scheme of free-radical polymerization.

The resulting poly(Acryloxymethyltrimethylsilane) is a silicon-containing polymer with a

polymethacrylate backbone and pendant trimethylsilylmethyl groups. These pendant groups

impart unique properties to the polymer, such as increased hydrophobicity, lower surface

energy, and enhanced thermal stability compared to conventional polyacrylates.

Potential Applications
The unique properties of poly(Acryloxymethyltrimethylsilane) make it a candidate for a

variety of applications:

Hydrophobic Coatings: The low surface energy imparted by the trimethylsilyl groups makes

the polymer suitable for creating water-repellent and anti-fouling surfaces.[4]

Biomedical Materials: The biocompatibility of polysiloxanes suggests that polymers derived

from Acryloxymethyltrimethylsilane could be used in medical devices, drug delivery

systems, and as coatings for implants.[6][7]

Adhesives and Sealants: The combination of an acrylic backbone with silicone-like side

chains can lead to adhesives and sealants with good thermal stability and flexibility.[5][6]

Electronics: The dielectric properties of silicon-containing polymers make them potentially

useful as insulating materials in electronic components.

Safety and Handling
As with all chemicals, proper safety precautions should be taken when handling

Acryloxymethyltrimethylsilane and its reagents. It is advisable to work in a well-ventilated

fume hood and wear appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat. For detailed safety information, consult the material safety

data sheet (MSDS) from the supplier.

Conclusion
Acryloxymethyltrimethylsilane is a versatile monomer that serves as a valuable bridge

between organic and silicone polymer chemistry. Its unique structure allows for the synthesis of
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polymers with a desirable combination of properties, opening up new possibilities for the

development of advanced materials. This guide has provided a comprehensive overview of its

chemical properties, structure, synthesis, and reactivity, offering a solid foundation for

researchers and scientists looking to explore the potential of this and related silicon-containing

monomers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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